N-(4-chlorophenyl)-4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinecarboxamide

• IUPAC Name: N-(4-chlorophenyl)-4-(6-morpholin-4-ylpyridazin-3-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H23ClN6O2/c20-15-1-3-16(4-2-15)21-19(27)26-9-7-24(8-10-26)17-5-6-18(23-22-17)25-11-13-28-14-12-25/h1-6H,7-14H2,(H,21,27)
• InChI Key: SFKZRPKUSRCJTN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3CCOCC3)C(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C19H23ClN6O2
• Molecular Weight: 402.9 g/mol

Description

N-(4-chlorophenyl)-4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. This compound is commonly referred to as a piperazine derivative and has been studied extensively for its potential applications in various fields. In

Mechanism of Action

The exact mechanism of action of N-(4-chlorophenyl)-4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinecarboxamide is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a dopamine receptor antagonist. It has also been shown to modulate the activity of various neurotransmitters such as glutamate, GABA, and acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which can lead to an improvement in mood and a reduction in anxiety and depression. It has also been shown to have neuroprotective effects and can improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chlorophenyl)-4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinecarboxamide in lab experiments is its unique properties. This compound has shown promising results in various studies, and its potential applications in various fields make it an attractive compound for further research. However, one of the limitations of using this compound is its high cost, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research of N-(4-chlorophenyl)-4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinecarboxamide. One of the main areas of research is the development of new drugs based on this compound for the treatment of various neurological disorders. Another area of research is the study of the mechanism of action of this compound, which can lead to a better understanding of its potential applications. Additionally, the development of new synthesis methods for this compound can lead to a reduction in its cost and make it more accessible for further research.

Synthesis Methods

The synthesis of N-(4-chlorophenyl)-4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinecarboxamide involves the reaction of 1-(4-chlorophenyl)piperazine with 6-(4-morpholinyl)-3-pyridazinamine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions, and the resulting product is purified using various techniques such as recrystallization, chromatography, and distillation.

Scientific Research Applications

N-(4-chlorophenyl)-4-[6-(4-morpholinyl)-3-pyridazinyl]-1-piperazinecarboxamide has been studied extensively for its potential applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. This compound has shown promising results in the treatment of various neurological disorders such as anxiety, depression, and schizophrenia. It has also been studied for its potential applications in cancer treatment.